1,5-Dibromo-2-methoxy-4-nitrobenzene
Overview
Description
“1,5-Dibromo-2-methoxy-4-nitrobenzene” is a chemical compound with the molecular formula C7H5Br2NO3 . It has a molecular weight of 310.93 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “1,5-Dibromo-2-methoxy-4-nitrobenzene” is 1S/C7H5Br2NO3/c1-13-7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“1,5-Dibromo-2-methoxy-4-nitrobenzene” is a powder at room temperature .Scientific Research Applications
Synthesis Methods and Derivatives
- Synthesis Techniques : Innovative methods for synthesizing related compounds like 4-methoxyphenol have been explored. For instance, a study by Jian (2000) developed a method that produced 4-methoxy-1-nitrobenzene with yields above 80%, indicating a potentially efficient pathway for synthesizing similar compounds including 1,5-Dibromo-2-methoxy-4-nitrobenzene (Cai‐Guang Jian, 2000).
- Structural Analysis of Derivatives : Research on structures of methoxybenzene derivatives, such as 1,2-dimethoxy-4-nitrobenzene, reveals insights into molecular configurations that are likely relevant to 1,5-Dibromo-2-methoxy-4-nitrobenzene. This includes information on molecular planarity and hydrogen-bonded structures (H. Fun et al., 1997).
Chemical Reactions and Properties
- Atmospheric Reactivity : The atmospheric reactivity of similar compounds like guaiacol, which is structurally related to 1,5-Dibromo-2-methoxy-4-nitrobenzene, has been studied. This research can offer insights into the environmental impact and behavior of 1,5-Dibromo-2-methoxy-4-nitrobenzene (Amélie Lauraguais et al., 2014).
- Spectroscopic Properties : Studies on the electronic spectra of nitrobenzenes, including those with methoxy groups, can provide valuable information on the optical and electronic properties of 1,5-Dibromo-2-methoxy-4-nitrobenzene (J. Corbett, 1967).
Applications in Material Science
- Electrochemical Applications : Investigations into the electrochemical behavior of similar compounds, like 2-methoxy-4-nitrophenyl functionalized carbon powder, suggest potential applications of 1,5-Dibromo-2-methoxy-4-nitrobenzene in material science, particularly in the development of functionalized surfaces for electrochemical devices (Malingappa Pandurangappa & T. Ramakrishnappa, 2006).
Photoreactivity and Crosslinking
- Photoreagents for Protein Crosslinking : The potential of nitrophenyl ethers, closely related to 1,5-Dibromo-2-methoxy-4-nitrobenzene, as photoreagents for protein crosslinking and affinity labeling, suggests that similar compounds could have biomedical applications in molecular biology and biochemistry (P. Jelenc, C. Cantor & S. Simon, 1978).
Safety and Hazards
properties
IUPAC Name |
1,5-dibromo-2-methoxy-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Br2NO3/c1-13-7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLYFTAQHQDLPIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)[N+](=O)[O-])Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Br2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dibromo-2-methoxy-4-nitrobenzene | |
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